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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844

An In-depth Technical Guide to the Physicochemical Properties of 2,3-Dimethylbenzoic Acid

Introduction

2,3-Dimethylbenzoic acid, also known as hemellitic acid, is an aromatic carboxylic acid with
the chemical formula (CH3)2CeH3zCO2H.[1] As a substituted benzoic acid derivative, its physical
properties, particularly its melting and boiling points, are of significant interest in various fields
of chemical research and development, including organic synthesis and drug discovery. This
technical guide provides a comprehensive overview of the melting and boiling points of 2,3-
Dimethylbenzoic acid, detailed experimental protocols for their determination, and logical
diagrams illustrating the underlying principles.

Physicochemical Data

The melting and boiling points of 2,3-Dimethylbenzoic acid are critical parameters for its
identification, purification, and handling. The experimentally determined and estimated values
are summarized in the table below.

Property Value Notes
Melting Point 144-146 °C Literature value.[1][2][3]
Boiling Point 271.51 °C Estimated value.[2][3][4]
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Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the

melting and boiling points of a solid organic compound such as 2,3-Dimethylbenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The presence

of impurities typically lowers and broadens the melting point range. A common laboratory

method for determining the melting point is the capillary tube method using a melting point

apparatus.

Protocol:

Sample Preparation: A small amount of dry 2,3-Dimethylbenzoic acid is finely crushed into
a powder.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
achieving a sample height of 2-3 mm.[5]

Apparatus Setup: The loaded capillary tube is placed into the heating block of a melting point
apparatus (such as a Mel-Temp or Thiele tube).[5][6] The thermometer must be positioned to
accurately measure the temperature of the heating block and the sample.

Rapid Determination (Optional): A preliminary, rapid heating run (5-10 °C per minute) can be
performed to quickly determine an approximate melting point range.[5]

Accurate Determination: The apparatus is allowed to cool to at least 20 °C below the
approximate melting point. A fresh sample is used, and the temperature is increased slowly,
at a rate of approximately 2 °C per minute.[5]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range.[5]
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e Purity Assessment: A narrow melting point range (typically less than 2 °C) is indicative of a
pure compound.[5]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. Since 2,3-Dimethylbenzoic acid is
a solid at room temperature, its boiling point is determined at elevated temperatures. The
Thiele tube method is suitable for small-scale determination.

Protocol:

o Sample Preparation: Approximately 0.5 mL of molten 2,3-Dimethylbenzoic acid or a
solution in a high-boiling solvent is placed into a small test tube (Durham tube).

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with
the open end down.[7]

o Apparatus Setup: The test tube assembly is attached to a thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb. This assembly is then placed in a
Thiele tube containing a high-boiling point liquid like mineral oil.[7]

e Heating: The side arm of the Thiele tube is gently and continuously heated. This design
allows for even heat distribution by convection currents in the oil.[7]

o Observation: As the temperature rises, air trapped in the capillary tube will escape. When the
boiling point is reached, a continuous stream of bubbles will emerge from the capillary tube.

o Data Recording: Heating is stopped, and the liquid is allowed to cool. The boiling point is the
temperature at which the liquid just begins to enter the capillary tube. This is the point where
the external pressure equals the vapor pressure of the substance.

Visualizations

The following diagrams illustrate the workflows for determining the physicochemical properties
and the logical relationship of purity to melting point.
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Sample Preparation

Start: Obtain 2,3-Dimethylbenzoic Acid Sample

Crush Sample to Fine Powder

Load Powder into Capillary Tube (2-3 mm)

Measu

Place Capillary in Melting Point Apparatus

Heat Slowly (~2°C/min)

Observe for Melting

Data Rv:ording

Record T1 at First Liquid Drop

!

Record T2 at Last Crystal Melt

!

Melting Range = T1 -T2

Fnd: Melting Point Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Sample Preparation

Start: Place Sample in Durham Tube

Insert Inverted Capillary Tube
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1s Setup
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Caption: Workflow for Boiling Point Determination.
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Compound State Melting Point Characteristics
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Caption: Effect of Impurities on Melting Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
o 4,
5
6
7

. 2,3-Dimethylbenzoic acid 98 603-79-2 [sigmaaldrich.com]
. chembk.com [chembk.com]

. 2,3-Dimethylbenzoic acid | 603-79-2 [chemicalbook.com]

2,3-Dimethylbenzoic acid CAS#: 603-79-2 [m.chemicalbook.com]

. community.wvu.edu [community.wvu.edu]
. Experiment to Determine the Melting Point of Benzoic Acid Requirements: .. [askfilo.com]

. chem.libretexts.org [chem.libretexts.org]

» To cite this document: BenchChem. [Melting and boiling point of 2,3-Dimethylbenzoic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195844#melting-and-boiling-point-of-2-3-
dimethylbenzoic-acid]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b195844?utm_src=pdf-body-img
https://www.benchchem.com/product/b195844?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/138150
https://www.chembk.com/en/chem/2,3-Dimethylbenzoic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9768297.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9768297_EN.htm
https://community.wvu.edu/~josbour1/Labs/Exp%201%20-%20Melting%20Points_F17.pdf
https://askfilo.com/user-question-answers-smart-solutions/experiment-to-determine-the-melting-point-of-benzoic-acid-3337313336313735
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b195844#melting-and-boiling-point-of-2-3-dimethylbenzoic-acid
https://www.benchchem.com/product/b195844#melting-and-boiling-point-of-2-3-dimethylbenzoic-acid
https://www.benchchem.com/product/b195844#melting-and-boiling-point-of-2-3-dimethylbenzoic-acid
https://www.benchchem.com/product/b195844#melting-and-boiling-point-of-2-3-dimethylbenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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